molecular formula C22H29N5O4S B6562690 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea CAS No. 1091080-98-6

1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea

Cat. No.: B6562690
CAS No.: 1091080-98-6
M. Wt: 459.6 g/mol
InChI Key: CPMRVTLDBWTVAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a heterocyclic urea derivative featuring:

  • Urea core: A central urea (-NH-C(=O)-NH-) group, common in bioactive molecules for hydrogen bonding and receptor interactions.
  • Cyclohexyl substituent: A lipophilic cyclohexyl group attached to one urea nitrogen, enhancing membrane permeability.
  • Thiazol-2-yl moiety: A 1,3-thiazole ring linked to the urea, contributing to aromatic stacking and metabolic stability.
  • Piperazine-furan-carbonyl chain: A 3-oxopropyl spacer connects the thiazole to a piperazine ring, which is further acylated by a furan-2-carbonyl group. This moiety may modulate solubility and target selectivity .

Properties

IUPAC Name

1-cyclohexyl-3-[4-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H29N5O4S/c28-19(26-10-12-27(13-11-26)20(29)18-7-4-14-31-18)9-8-17-15-32-22(24-17)25-21(30)23-16-5-2-1-3-6-16/h4,7,14-16H,1-3,5-6,8-13H2,(H2,23,24,25,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPMRVTLDBWTVAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCN(CC3)C(=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H29N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

459.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

1-Cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a synthetic compound with potential therapeutic applications. Its unique structure, featuring a cyclohexyl group, a thiazole moiety, and a furan-carbonyl piperazine, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is C21H27N5O3S. The compound has a complex structure that may influence its interaction with biological targets.

PropertyValue
Molecular Weight413.54 g/mol
SolubilitySoluble in DMSO and DMF
Melting PointNot available

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. Preliminary studies suggest that it may inhibit specific enzymes or receptors involved in disease pathways. For instance, the thiazole and piperazine components can enhance binding affinity to protein targets, potentially modulating their activity.

Anticancer Activity

Research indicates that compounds similar to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea exhibit significant anticancer properties. In vitro studies have shown that such compounds can induce apoptosis in cancer cell lines through various pathways:

  • Apoptotic Pathways : Induction of both intrinsic and extrinsic apoptotic pathways has been observed in HeLa cells treated with structurally related compounds.
  • Cell Cycle Arrest : Some derivatives have been shown to cause cell cycle arrest in the G2/M phase, leading to reduced proliferation of cancer cells.

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Similar thiazole derivatives have exhibited activity against various bacterial strains:

MicroorganismActivity
Staphylococcus aureusInhibited
Escherichia coliInhibited
Candida albicansModerate inhibition

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea:

  • Study on Antitumor Effects : A study evaluated the anticancer effects of thiazole derivatives on multiple cancer cell lines (Mia PaCa-2, PANC-1). Results indicated that some compounds exhibited IC50 values in the low micromolar range, indicating potent activity against these cell lines.
  • Antimicrobial Screening : Another research project screened various thiazole derivatives for antimicrobial activity using the disk diffusion method. Compounds similar to the target compound showed significant inhibition zones against Staphylococcus aureus and Candida albicans.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table highlights structural analogs and their distinguishing features:

Compound Name Molecular Formula Key Substituents Structural Differences Biological Implications
Target Compound C₂₄H₃₀N₆O₄S Cyclohexyl, furan-2-carbonyl-piperazine, thiazol-2-yl Reference compound Potential kinase or GPCR modulation due to urea and piperazine-furan motifs
1-(3-Chlorophenyl)-3-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea () C₂₂H₂₁ClFN₅O₂S 3-Chlorophenyl, 4-fluorophenyl-piperazine Fluorophenyl instead of furan-carbonyl; chlorophenyl vs. cyclohexyl Enhanced aryl interactions; fluorophenyl may improve metabolic stability
1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea () C₁₆H₁₆N₆O₂S₂ Cyclopropyl, thiophene-triazole Triazole core instead of thiazole; thiophene substituents Possible antiproliferative or antimicrobial activity due to triazole-thiophene synergy
2-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide () C₂₀H₂₀N₄O₆S₂ Benzoisothiazole, furan-carbonyl-piperazine Benzoisothiazole replaces thiazole; sulfone group Increased electron-withdrawing effects may enhance enzyme inhibition
N-(4-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)benzenesulfonamide () C₂₀H₂₁N₅O₅S₂ Benzenesulfonamide, furan-carbonyl-piperazine Sulfonamide replaces urea Potential carbonic anhydrase or protease inhibition

Structure-Activity Relationships (SAR)

  • Urea Core : Critical for hydrogen bonding. Replacement with sulfonamide () shifts target selectivity .
  • Thiazole vs. Triazole/Benzoisothiazole : Thiazole offers metabolic resistance, while triazole () may enhance metal-binding capacity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.